Cas no 1779736-81-0 (Methyl 2-azabicyclo[4.1.0]heptane-3-carboxylate)

• Product Name: Methyl 2-azabicyclo[4.1.0]heptane-3-carboxylate
• CAS No: 1779736-81-0
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 5955317
• PubChem ID: 84650191
• Update Time: 2025-08-04

Methyl 2-azabicyclo[4.1.0]heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1779736-81-0
• methyl 2-azabicyclo[4.1.0]heptane-3-carboxylate
• EN300-6810687
• Methyl 2-azabicyclo[4.1.0]heptane-3-carboxylate

• Inchi： 1S/C8H13NO2/c1-11-8(10)6-3-2-5-4-7(5)9-6/h5-7,9H,2-4H2,1H3
• InChI Key： VTEDXCSNRUWMRJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCC2CC2N1)=O

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.3Ų

Additional information on Methyl 2-azabicyclo[4.1.0]heptane-3-carboxylate

Introduction to Methyl 2-azabicyclo[4.1.0]heptane-3-carboxylate (CAS No. 1779736-81-0)

Methyl 2-azabicyclo[4.1.0]heptane-3-carboxylate, identified by its CAS number 1779736-81-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic ester exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular recognition studies.

The compound belongs to the class of bicyclic azapeptides, which are known for their diverse biological activities and structural complexity. The presence of an azabicyclo[4.1.0]heptane core imparts a rigid conformational constraint, making it a valuable scaffold for designing novel pharmacophores. This structural motif has been explored in various contexts, including the development of enzyme inhibitors and receptor ligands.

In recent years, the synthesis and characterization of such bicyclic compounds have seen considerable advancements, particularly in the realm of transition-metal-catalyzed reactions. These methodologies have enabled the efficient construction of complex molecular architectures, including those with strained rings and functionalized side chains. The carboxylate ester group in Methyl 2-azabicyclo[4.1.0]heptane-3-carboxylate not only provides a site for further derivatization but also contributes to the compound's solubility and reactivity in various chemical transformations.

The pharmacological potential of Methyl 2-azabicyclo[4.1.0]heptane-3-carboxylate has been investigated in several preclinical studies. Researchers have been particularly interested in its interactions with biological targets such as kinases and proteases, which are key players in many disease pathways. The rigid bicyclic core is hypothesized to enhance binding affinity by optimizing the spatial orientation of key functional groups relative to the target site.

One notable application of this compound is in the development of kinase inhibitors, where its structural features allow for selective binding to specific enzyme domains. The azabicyclo[4.1.0]heptane scaffold mimics natural amino acid sequences, providing a basis for designing molecules that can modulate enzyme activity without significant off-target effects. Such selectivity is crucial for improving therapeutic efficacy and minimizing side effects.

The synthesis of Methyl 2-azabicyclo[4.1.0]heptane-3-carboxylate involves multi-step organic reactions, often starting from readily available precursors such as cyclohexanone derivatives and ammonia equivalents. Advanced catalytic systems, including palladium and copper complexes, have been employed to facilitate key cyclization steps, ensuring high yields and purity of the final product.

Recent computational studies have also shed light on the conformational dynamics of this compound, providing insights into its behavior in solution and solid-state environments. Molecular modeling techniques have been instrumental in predicting binding modes and optimizing lead structures for further development.

The versatility of Methyl 2-azabicyclo[4.1.0]heptane-3-carboxylate extends beyond its role as a pharmacophore scaffold; it also serves as a building block for more complex derivatives through functional group interconversions such as hydrolysis or alkylation reactions.

In conclusion, Methyl 2-azabicyclo[4.1.0]heptane-3-carboxylate (CAS No.1779736-81-0) represents a promising candidate for further exploration in medicinal chemistry and drug discovery programs due to its unique structural features and potential biological activities.